Cas no 146549-15-7 (prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate)

• Product Name: prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate
• CAS No: 146549-15-7
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD32847883
• CID: 2919041
• PubChem ID: 91979187
• Update Time: 2025-10-28

prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2-propen-1-yl ester
• prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate

• MDL： MFCD32847883
• Inchi： 1S/C21H21NO4/c1-3-12-25-20(23)14(2)22-21(24)26-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h3-11,14,19H,1,12-13H2,2H3,(H,22,24)/t14-/m0/s1
• InChI Key： UNGOIAPMDQYYIS-AWEZNQCLSA-N
• SMILES： C(OCC=C)(=O)[C@H](C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate

Prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate: A Comprehensive Overview

Prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate, also known by its CAS number 146549-15-7, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and biotechnology. This compound is characterized by its unique structural features, which include a propenyl ester group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly noteworthy for its utility in solid-phase peptide synthesis (SPPS), where it plays a crucial role in the stepwise construction of peptides and proteins.

The chemical structure of prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate consists of a chiral center at the α-carbon of the amino acid moiety, which is essential for its biological activity and specificity. The propenyl ester group provides additional functional versatility, allowing for various chemical modifications and conjugations. This combination of features makes the compound an attractive candidate for a wide range of applications, from drug discovery to materials science.

Recent advancements in the field of peptide chemistry have highlighted the importance of Fmoc-based protecting groups in improving the efficiency and yield of peptide synthesis. The Fmoc group is known for its ease of removal under mild conditions, which minimizes side reactions and ensures high purity of the final product. This has led to its widespread adoption in both academic and industrial settings. For instance, a study published in the Journal of Peptide Science demonstrated that Fmoc-based strategies significantly enhance the yield and purity of synthesized peptides, particularly those with complex sequences or post-translational modifications.

In the context of drug discovery, prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate has shown promise as a building block for the development of novel therapeutic agents. Its ability to form stable ester linkages with other molecules makes it an ideal candidate for prodrug design, where it can be used to improve the pharmacokinetic properties of drugs. For example, researchers at the University of California, San Francisco, have utilized this compound to develop prodrugs that exhibit enhanced solubility and bioavailability compared to their parent compounds.

Beyond its applications in pharmaceuticals, prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate has also found use in materials science. Its unique chemical structure allows it to be incorporated into polymers and other materials, conferring them with specific functional properties. A recent study published in Advanced Materials explored the use of this compound in the synthesis of biodegradable polymers for tissue engineering applications. The results showed that polymers containing this compound exhibited excellent mechanical properties and biocompatibility, making them suitable for use in medical devices and implants.

The synthesis of prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate typically involves several steps, including the protection of the amino group with Fmoc chloride, followed by esterification with propenol. These reactions are carried out under carefully controlled conditions to ensure high yields and purity. The final product can be purified using techniques such as column chromatography or crystallization.

In terms of safety and handling, it is important to note that while prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound away from heat sources and incompatible materials.

The future prospects for prop-2-en-1-yl (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoate are promising. Ongoing research is focused on expanding its applications in areas such as targeted drug delivery systems, where its unique chemical properties can be leveraged to improve therapeutic outcomes. Additionally, there is growing interest in using this compound as a platform for developing multifunctional materials with tailored properties for various industrial and biomedical applications.

In conclusion, prop-2-en-1-yl (2S)-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanoate, CAS number 146549–15–7, is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and functional versatility make it an invaluable tool for researchers working in organic synthesis, pharmaceutical development, and materials science. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.